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Compound of Interest |

Compound Name: 4-(3-Methylbutoxy)aniline
CAS No.: 5198-05-0
Cat. No.: B1210311
Get Quote
Introduction

4-(isopentyloxy)aniline, a substituted aromatic amine, is a molecule of interest in the fields of
medicinal chemistry and materials science. Its structure, featuring an electron-donating
iIsopentyloxy group para to the amino group, imparts specific chemical properties that are
crucial for its application in the synthesis of novel organic compounds. Accurate
characterization of this molecule is paramount for its effective utilization, and a comprehensive
understanding of its spectroscopic properties is the cornerstone of this characterization.

This technical guide provides an in-depth analysis of the spectroscopic data for 4-
(isopentyloxy)aniline, covering Proton Nuclear Magnetic Resonance (*H-NMR), Carbon-13
Nuclear Magnetic Resonance (**C-NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry
(MS). The guide is designed for researchers, scientists, and drug development professionals,
offering not just the data, but also the underlying principles and experimental considerations for
its acquisition and interpretation. The protocols described herein are designed to be self-
validating, ensuring reproducibility and reliability of the obtained data.
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Molecular Structure and Key Spectroscopic
Features

The molecular structure of 4-(isopentyloxy)aniline is fundamental to understanding its
spectroscopic signature. The interplay between the aromatic ring, the amino group, and the
isopentyloxy substituent dictates the chemical environment of each atom and, consequently,
their response in various spectroscopic techniques.

Caption: Molecular structure of 4-(isopentyloxy)aniline.

'H-NMR Spectroscopy

Proton NMR spectroscopy provides detailed information about the number of different types of
protons and their chemical environments. The electron-donating nature of both the amino and
isopentyloxy groups influences the chemical shifts of the aromatic protons, leading to a
characteristic splitting pattern.

Predicted *H-NMR Data

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
~6.75 d,J=85Hz 2H Ar-H (ortho to -O)
~6.65 d,J=85Hz 2H Ar-H (ortho to -NH2)
~3.85 t,J=6.5Hz 2H -O-CHz2-
~3.50 brs 2H -NH:2
~1.75 m 1H -CH2-CH(CHs)2
~1.60 q,J=6.5Hz 2H -O-CH2-CHa2-
~0.95 d,J=6.6 Hz 6H -CH(CH3)2

Experimental Protocol for *H-NMR

o Sample Preparation: Dissolve 5-10 mg of 4-(isopentyloxy)aniline in approximately 0.7 mL of
deuterated chloroform (CDCIs) or dimethyl sulfoxide-de (DMSO-ds). The choice of solvent
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can influence the chemical shift of the -NHz protons.

 Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer for optimal resolution.

o Data Acquisition:

o

Acquire a standard one-dimensional *H-NMR spectrum.

[¢]

Set the spectral width to cover the range of 0-10 ppm.

Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

[e]

[e]

Apply a relaxation delay of at least 2 seconds.

» Data Processing:

[¢]

Apply Fourier transformation to the acquired free induction decay (FID).

[¢]

Phase correct the spectrum.

Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCIs at 7.26
ppm).

[e]

[e]

Integrate the peaks to determine the relative number of protons.

Interpretation of the *H-NMR Spectrum

The aromatic region is expected to show a classic AA'BB' system, appearing as two doublets
due to the para-substitution. The protons ortho to the more strongly electron-donating amino
group will be more shielded and appear at a lower chemical shift compared to the protons ortho
to the isopentyloxy group. The aliphatic protons of the isopentyloxy chain will exhibit
characteristic splitting patterns: a triplet for the -O-CH:z- protons coupled to the adjacent
methylene group, a multiplet for the methine proton, a quartet for the methylene group adjacent
to the methine, and a doublet for the two equivalent methyl groups. The broad singlet for the -
NH: protons is due to quadrupole broadening from the nitrogen atom and potential exchange
with trace amounts of water.
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Caption: *H-NMR correlation diagram for 4-(isopentyloxy)aniline.
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B3C-NMR Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of the molecule.
The chemical shifts of the carbon atoms are sensitive to their electronic environment.

Predicted **C-NMR Data

Chemical Shift (6, ppm) Assignment

~152 C-O (aromatic)

~141 C-N (aromatic)

~116 CH (aromatic, ortho to -O)
~115 CH (aromatic, ortho to -NH2)
~68 -O-CHa-

~38 -O-CH2-CH:-

~26 -CH(CHs)2

~22 -CH(CHs)2

Experimental Protocol for *C-NMR

o Sample Preparation: Use the same sample prepared for tH-NMR spectroscopy. A higher
concentration (20-50 mg) may be beneficial for obtaining a good signal-to-noise ratio in a
shorter time.

e Instrumentation: A 100 MHz or higher frequency NMR spectrometer is recommended.
o Data Acquisition:

o Acquire a proton-decoupled 13C-NMR spectrum.

o Set the spectral width to cover the range of 0-200 ppm.

o Alarger number of scans (e.g., 1024 or more) is typically required due to the low natural
abundance of 13C.
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o Arelaxation delay of 2-5 seconds is appropriate.

» Data Processing:
o Perform Fourier transformation, phase correction, and baseline correction.

o Calibrate the chemical shift scale using the solvent peak (e.g., CDCls at 77.16 ppm).

Interpretation of the **C-NMR Spectrum

The 3C-NMR spectrum is expected to show eight distinct signals, corresponding to the eight
chemically non-equivalent carbon atoms in the molecule. The carbons directly attached to the
electronegative oxygen and nitrogen atoms (C-O and C-N) will be the most deshielded and
appear at the lowest field. The aromatic carbons will appear in the range of 110-160 ppm, with
the carbons ortho to the electron-donating groups being more shielded than the ipso-carbons.
The aliphatic carbons of the isopentyloxy group will appear in the upfield region (20-70 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.
The spectrum of 4-(isopentyloxy)aniline will be dominated by absorptions from the N-H bonds
of the primary amine, the C-O bond of the ether, and the vibrations of the aromatic ring.

Predicted IR Absorption Bands

Wavenumber (cm~—?) Intensity Assignment

N-H symmetric and

3450 - 3350 Medium, two bands

asymmetric stretching
3050 - 3000 Medium to weak Aromatic C-H stretching
2960 - 2850 Strong Aliphatic C-H stretching
1620 - 1600 Strong N-H bending (scissoring)
1510 - 1480 Strong Aromatic C=C stretching
1240 - 1220 Strong Aryl-O stretching
830 - 810 Strong p-disubstituted C-H out-of-

plane bending
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Experimental Protocol for IR Spectroscopy
e Sample Preparation:
o Neat Liquid: If the sample is a liquid at room temperature, a spectrum can be obtained by

placing a drop of the liquid between two potassium bromide (KBr) or sodium chloride
(NaCl) plates.

o KBr Pellet: If the sample is a solid, grind a small amount (1-2 mg) of the sample with about
100 mg of dry KBr powder using an agate mortar and pestle. Press the mixture into a
transparent pellet using a hydraulic press.

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

o Data Acquisition:
o Record a background spectrum of the empty sample compartment (or a pure KBr pellet).
o Place the sample in the spectrometer and record the sample spectrum.
o The data is typically collected over the range of 4000-400 cm~1.

o Data Processing: The instrument software automatically ratios the sample spectrum to the
background spectrum to produce the final absorbance or transmittance spectrum.

Interpretation of the IR Spectrum

The most characteristic feature in the IR spectrum of 4-(isopentyloxy)aniline will be the pair of
medium-intensity bands in the 3450-3350 cm™~1 region, which are indicative of the symmetric
and asymmetric N-H stretching vibrations of a primary amine.[1] The strong absorption around
1230 cm~1is due to the aryl-O stretching of the ether linkage. The presence of a p-
disubstituted benzene ring is confirmed by the strong out-of-plane C-H bending vibration in the
830-810 cm~1 region. The aliphatic C-H stretching vibrations of the isopentyloxy group will be
observed as strong bands between 2960 and 2850 cm~1.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which can be used to confirm its identity and deduce its structure.

ELeﬂmie_d_Mass_Sp_e_cir_QmemLQata

Relative Intensity Assignment
179 High [M]*" (Molecular ion)
] [M - CsH11]* (Loss of the
108 High ] }
isopentyl radical)
80 Medium [CeHsN]*

Experimental Protocol for Mass Spectrometry

o Sample Introduction: The sample can be introduced into the mass spectrometer via direct
insertion probe (for solids or low-volatility liquids) or through a gas chromatograph (GC-MS)
for volatile samples.

« lonization: Electron lonization (El) at 70 eV is a common method for small molecules.[2]

e Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate
the ions based on their mass-to-charge ratio (m/z).

o Detection: An electron multiplier is used to detect the ions.

Interpretation of the Mass Spectrum

The mass spectrum of 4-(isopentyloxy)aniline is expected to show a prominent molecular ion
peak at m/z 179, corresponding to the molecular weight of the compound. A major
fragmentation pathway is the cleavage of the C-O ether bond, leading to the loss of the
isopentyl radical (CsH11) and the formation of a stable ion at m/z 108. This fragment
corresponds to the 4-aminophenol radical cation. Further fragmentation of the aromatic ring
can also occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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